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Compound of Interest

Compound Name: ISO-CHLORIDAZON

Cat. No.: B1142978

This guide provides essential safety and logistical information for the proper disposal of ISO-
CHLORIDAZON (also known as Chloridazon), a selective herbicide. The following procedures
are designed for researchers, scientists, and drug development professionals to ensure safe
handling and compliance with environmental regulations.

Immediate Safety and Handling Precautions

ISO-CHLORIDAZON is classified as an organochlorine pesticide and presents specific
hazards. Adherence to safety protocols is critical to minimize exposure and environmental
contamination.

Personal Protective Equipment (PPE): When handling ISO-CHLORIDAZON, the following PPE
is mandatory:

e Gloves: Chemical-resistant gloves (e.g., neoprene).
» Protective Clothing: A lab coat or coveralls.

o Eye and Face Protection: Safety glasses with side shields or goggles, and a face shield if
there is a risk of splashing or dust generation.[1]

Handling Guidelines:

e Avoid breathing dust, fumes, or sprays.[1]
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e Prevent contact with skin and eyes.
» Do not allow contaminated work clothing to leave the laboratory.[1]

e Avoid releasing the substance into the environment, as it is very toxic to aquatic life with
long-lasting effects.[1]

 In case of skin contact, wash the affected area immediately with plenty of water. If irritation or
a rash develops, seek medical attention.[1]

o Contaminated clothing must be removed and washed before reuse.[1]

Quantitative Hazard and Disposal Data

The following table summarizes key quantitative data for the safe handling and transport of
ISO-CHLORIDAZON waste.

Parameter Value and Interpretation Source(s)

UN Number 3077 [2]

Environmentally hazardous

Proper Shipping Name substance, solid, n.o.s. [2]
(Chloridazon(ISO))
9 (Miscellaneous hazardous

Transport Hazard Class ] [2][3]
materials)

Packing Group [l (Minor danger) [2][3]

Acute Category 1, Chronic
Category 1 (Very toxic to

Aquatic Hazard g y (_ Y ) [1]
aquatic life with long lasting

effects)

Skin Sensitization, Category 1
Health Hazard (May cause an allergic skin [1]

reaction)
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Step-by-Step Disposal Procedures

The ultimate disposal of ISO-CHLORIDAZON must be conducted through an appropriate
treatment and disposal facility, in accordance with all applicable federal, state, and local
regulations.[1]

1. Waste Collection and Segregation:

« Identify: All materials contaminated with ISO-CHLORIDAZON (e.g., unused product, spill
cleanup debris, contaminated labware, rinsate) must be treated as hazardous waste.

¢ Segregate: Do not mix ISO-CHLORIDAZON waste with other waste streams unless explicitly
permitted by your institution's environmental health and safety (EHS) office. Store
incompatibles separately.

2. Packaging and Labeling:

o Container: Use a leak-proof, sturdy, and chemically compatible container with a secure,
closable lid.[4][5] Do not overfill; leave at least 5% of the container volume as empty space
for thermal expansion.[4]

» Labeling: Clearly label the waste container with "Hazardous Waste" and the specific
chemical name: "ISO-CHLORIDAZON". Include any other components of the waste mixture.
Ensure all original product labels are removed or fully defaced if reusing a container.[4]

3. Storage:

» Store the sealed waste container in a designated, secure area away from incompatible
materials.

» Utilize secondary containment (e.g., a larger, chemically resistant tub or bin) for all liquid
hazardous waste.[5]

4. Final Disposal:

o Professional Disposal: Arrange for pickup and disposal through your institution's EHS office
or a licensed hazardous waste contractor. Incineration is a common and often required
disposal method for organochlorine pesticides.[6]
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o Documentation: Maintain accurate records of the waste generated and its disposal, as
required by regulations.

Accidental Release and Spill Cleanup Protocol

In the event of a spill, prompt and safe cleanup is crucial to prevent exposure and
environmental contamination.

1. Evacuate and Secure the Area:
o Alert personnel in the immediate vicinity.

« If the spill is large or involves significant dust, evacuate the area and contact your EHS office
immediately.

2. Assemble Materials:
e Put on the required PPE (gloves, protective clothing, eye/face protection).

o Gather spill cleanup materials: absorbent pads or granules (e.g., vermiculite, sand), a scoop
or brush, and a designated hazardous waste container.

3. Contain and Clean the Spill:
e For Solids: Carefully sweep or scoop the spilled material to avoid creating dust.[1]
e For Liquids: Cover the spill with absorbent material.

e Place all contaminated materials (absorbents, used PPE) into the pre-labeled hazardous
waste container.[7]

4. Decontaminate the Area:
o Clean the spill surface with a suitable detergent and water solution.
o Collect the cleaning solution and any contaminated wipes as hazardous waste.

5. Final Steps:
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o Seal the waste container.
e Wash hands and any exposed skin thoroughly.

» Report the spill to your supervisor and EHS office as per institutional policy.

Disposal of Empty Containers

Chemical containers that have been properly emptied can often be disposed of as non-
hazardous waste.

Triple Rinse: Rinse the empty container with a suitable solvent (e.g., water, if appropriate for
the formulation) at least three times.[4]

o Collect Rinsate: Collect all rinsate from the cleaning process and manage it as ISO-
CHLORIDAZON hazardous waste.[5]

» Air Dry: Allow the rinsed container to air dry completely in a well-ventilated area, such as a
chemical fume hood.[4]

o Deface Label: Completely remove or deface the original product label.[4]

o Dispose: Once clean and dry, the container may be disposed of in the regular laboratory
trash or recycling receptacles, according to your facility's guidelines.[4]

Experimental Protocols for Aqueous Remediation

While not suitable for the disposal of concentrated laboratory waste, research has identified
effective methods for the remediation of water contaminated with Chloridazon. These advanced
oxidation processes (AOPs) can degrade the molecule into less harmful by-products.[8][9]

Fenton Process:
¢ Objective: To degrade Chloridazon in an aqueous solution.
e Optimal Conditions:

o Initial Chloridazon Concentration: 40 mg/L
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[e]

Fe(ll) Concentration: 7.5 mg/L

(¢]

H202 Concentration: 50 mg/L

o pH: 3

[¢]

Temperature: 20°C

o Outcome: Complete disappearance of Chloridazon observed within 1 hour under these
conditions.[10][11]

Photo-Fenton Process:

o Objective: To achieve a more rapid degradation of Chloridazon using UV light in addition to
Fenton's reagent.

o Optimal Conditions:

[e]

Initial Chloridazon Concentration: 60 mg/L

(¢]

Fe(ll) Concentration: 5 mg/L

[¢]

H202 Concentration: 50 mg/L

o pH: 3

[e]

Temperature: 20°C

o Qutcome: Approximately 100% disappearance of Chloridazon observed within 20 minutes
under these conditions.[10][11]

Procedural Diagrams

The following diagrams illustrate the workflows for waste disposal and spill cleanup.
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ISO-CHLORIDAZON Waste Disposal Workflow
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:
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:

(Contact EHS / Licensed Contractor for Pickua

:

@ocument Waste for Disposal Records)

Click to download full resolution via product page

Caption: ISO-CHLORIDAZON Waste Disposal Workflow.
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ISO-CHLORIDAZON Spill Cleanup Procedure
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Caption: ISO-CHLORIDAZON Spill Cleanup Procedure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1142978?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1142978?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

